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Compound of Interest

Compound Name: Gosogliptin

Cat. No.: B1662538 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for the proper disposal of

gosogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used in diabetes research. Adherence

to these procedural guidelines is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance. This information is intended for researchers, scientists,

and drug development professionals.

While specific disposal instructions for gosogliptin are not readily available, the following

procedures are based on general best practices for the disposal of non-hazardous

pharmaceutical waste in a laboratory setting. These guidelines are informed by regulations

from the Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA).

[1][2][3][4][5]

Gosogliptin: Key Data
For easy reference, the following table summarizes key quantitative data for gosogliptin.
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Property Value Reference

CAS Number 869490-23-3 [6]

Molecular Formula C₁₇H₂₄F₂N₆O [6]

Formula Weight 366.4 g/mol [6]

Purity ≥98% [6]

Solubility Soluble in DMSO [6]

Storage -20°C [6]

Stability ≥ 4 years (at -20°C) [6]

Experimental Protocol: Gosogliptin Disposal
The following step-by-step protocol outlines the recommended procedure for the disposal of

gosogliptin. This protocol is designed to minimize environmental impact and ensure the safety

of laboratory personnel.

Materials:

Unused or expired gosogliptin

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Sealable plastic bags

Undesirable substance (e.g., used coffee grounds, cat litter)

Permanent marker

Licensed pharmaceutical waste disposal vendor

Procedure:

Personnel Safety: Before handling gosogliptin, ensure all personnel are wearing

appropriate PPE, including safety goggles, gloves, and a lab coat.
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Deactivation (for non-controlled substances):

For trace amounts or residues, rinse the container with a suitable solvent (e.g., DMSO, as

gosogliptin is soluble in it) and collect the rinsate as chemical waste.

For bulk quantities, do not dispose of directly into the trash or sewer.[2][7]

Containment:

Remove the gosogliptin from its original container.

Mix the unused or expired gosogliptin with an unappealing substance like used coffee

grounds or cat litter. This makes the drug less attractive to children and pets and helps

prevent diversion.[5][8]

Place the mixture in a sealed plastic bag to prevent leakage.[5][8]

Labeling:

Clearly label the sealed bag as "Non-hazardous Pharmaceutical Waste for Incineration."

Scratch out any personal or confidential information on the original prescription labels.[5]

[9]

Disposal:

Transfer the sealed and labeled bag to a designated pharmaceutical waste container.

Arrange for pickup and disposal by a licensed pharmaceutical waste vendor. Most

pharmaceutical waste is incinerated at a permitted treatment facility.[2][4]

Do not flush gosogliptin down the toilet or drain unless specifically instructed to do so by

the manufacturer or regulatory agencies. Flushing can lead to water contamination.[1][7]

Regulatory Framework
The disposal of pharmaceutical waste is regulated by federal and state agencies, primarily the

EPA under the Resource Conservation and Recovery Act (RCRA).[1][2][4] In 2019, the EPA
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enacted Subpart P, which provides specific management standards for hazardous waste

pharmaceuticals at healthcare facilities and prohibits the sewering of these substances.[2][7]

While gosogliptin is not currently listed as a hazardous waste, it is crucial to adhere to these

regulations to prevent environmental contamination.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of gosogliptin.
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Gosogliptin Disposal Workflow

Start: Unused Gosogliptin

Wear Appropriate PPE

Assess Quantity and Form

Mix with Undesirable Substance
(e.g., coffee grounds, cat litter) Do NOT Flush or Pour Down Drain

Place Mixture in a Sealed Bag

Label as 'Non-hazardous
Pharmaceutical Waste'

Dispose in Designated
Pharmaceutical Waste Container

Transfer to Licensed
Waste Vendor for Incineration

End: Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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